Thinleaf Milkwort Root

Plant Description

Thinleaf Milkwort Root (Radix Polygalae, Yuan Zhi) is a traditional Chinese medicine derived from Polygala tenuifolia or Polygala sibirica. It is recognized for its expectorant, sedative, and cognitive-enhancing properties. Therapeutically, it is used to address conditions such as cough with copious sputum, insomnia, palpitations, and memory impairment. Its active compounds, primarily saponins, contribute to its pharmacological effects by influencing the central nervous system and respiratory tract. Clinical applications often involve its use in formulas for calming the spirit and resolving phlegm.